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Compound of Interest

Compound Name: D-Galacturonic Acid

Cat. No.: B7802373

An in-depth exploration of the physicochemical properties, biochemical pathways, and
experimental methodologies related to D-Galacturonic acid, a key monosaccharide in plant
biology and a molecule of growing interest in biotechnology and drug development.

D-Galacturonic acid is a sugar acid that is an oxidized form of D-galactose.[1] It serves as the
principal building block of pectin, a complex set of polysaccharides found in the primary cell
walls of terrestrial plants.[1][2] In its polymeric form, polygalacturonic acid, it is central to the
structural integrity and gelling properties of plant tissues.[1] This guide provides a
comprehensive overview of D-Galacturonic acid, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical Data

The identification and characterization of D-Galacturonic acid are fundamental to its
application in research and development. The compound can exist in both anhydrous and
hydrated forms, each with a distinct CAS number and molecular weight.

Anhydrous D-Galacturonic  D-Galacturonic Acid

Property .

Acid Monohydrate
CAS Number 685-73-4 91510-62-2
Molecular Formula CeH1007 CeH120s
Molecular Weight 194.14 g/mol 212.15 g/mol
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Biochemical Significance and Metabolic Pathways

D-Galacturonic acid is central to the biosynthesis of pectin in plants and is a valuable carbon
source for various microorganisms. Understanding its metabolic pathways is crucial for
applications ranging from biofuel production to the development of novel therapeutics.

Pectin Biosynthesis in Plants

Pectin is synthesized in the Golgi apparatus of plant cells.[3] The process involves a series of
enzymatic reactions where sugar precursors are activated and polymerized. D-Galacturonic
acid, derived from UDP-D-glucuronic acid, is the primary monomer incorporated into the
homogalacturonan backbone of pectin by glucuronosyltransferases.[3] The complexity of pectin
structure arises from modifications such as methyl- and acetyl-esterification, and the addition of

other sugar residues.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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